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Compound of Interest
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Cat. No.: B1624508 Get Quote

Introduction

C.I. Acid Violet 48 is a weak acid dye known for its application in dyeing protein and polyamide

fibers.[1] Belonging to the anthraquinone class, it presents as a dark reddish-brown powder

that is soluble in water.[2] Its coloration is pH-sensitive, appearing red in acidic conditions, dark

purple in neutral, and light purple in alkaline environments.[1] This dye is primarily utilized for

coloring wool, silk, and nylon, forming ionic bonds with the fibers under acidic conditions to

achieve good colorfastness.[1][3][4] It is recognized for its high wet fastness and compatibility

with other dyes, making it suitable for various dyeing processes.[1]

Application Notes
C.I. Acid Violet 48 is favored for its vibrant color and good stability, making it suitable for both

dyeing and direct printing on wool and silk fabrics.[5] It demonstrates good solubility,

particularly at elevated temperatures, with a solubility of 80g/L at 90°C.[5] When dyeing

blended fabrics, it imparts a similar color depth to both nylon and wool, while silk is dyed to a

lighter shade. Polyester and cellulosic fibers are generally not stained, which allows for good

color consistency in blends.[5] Although its leveling properties are considered moderate, the

use of leveling agents and controlled heating can significantly improve the uniformity of the

dyeing.[5]

Key Characteristics:

High Wet Fastness: Dyed fabrics exhibit good color stability in wet conditions.[1]
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Good Compatibility: Can be mixed with other dyes for various dyeing processes.[1]

Vibrant Color: Produces a bluer shade on wool with high color yield, ideal for medium to dark

colors.[5]

Experimental Protocols
The following protocols are generalized procedures for the application of C.I. Acid Violet 48 in

laboratory settings for dyeing wool, silk, and nylon fibers. Researchers should optimize these

conditions based on the specific substrate and desired outcome.
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Caption: General workflow for dyeing textiles with acid dyes.

Protocol 1: Dyeing of Wool with C.I. Acid Violet 48
This protocol outlines a standard procedure for dyeing wool fibers.

Materials:

Wool fabric/yarn

C.I. Acid Violet 48
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Acetic acid (or other acid donor)

Leveling agent (e.g., fatty alcohol sulfate)

Sodium sulfate (Glauber's salt)

Deionized water

Beakers, graduated cylinders, and a thermostatically controlled water bath or dyeing

machine.

Procedure:

Pretreatment (Scouring): Wash the wool material in a solution containing a non-ionic

detergent at 40-50°C for 20-30 minutes to remove impurities. Rinse thoroughly with warm

and then cold water.

Dye Bath Preparation:

Prepare a dye stock solution (e.g., 1% w/v) by dissolving C.I. Acid Violet 48 in hot

deionized water (approximately 90°C).[5]

Fill the dyeing vessel with deionized water to the required liquor ratio (e.g., 1:20).

Add the required amount of leveling agent and sodium sulfate to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Dyeing:

Immerse the pre-wetted wool material into the dyebath at 40°C.

Add the calculated amount of dye stock solution.

Raise the temperature to 90-98°C at a rate of 1-2°C per minute.

Maintain this temperature for 30-60 minutes, ensuring gentle agitation.

Post-Treatment:
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Cool the dyebath down to 70°C.

Remove the dyed material and rinse with warm and then cold water until the water runs

clear.

An optional fixation step can be performed to enhance fastness.

Wash with a non-ionic detergent at 40-50°C for 15 minutes.

Rinse and air dry.

Table 1: Dyeing Parameters for Wool

Parameter Recommended Value

Dye Concentration 1-3% (on weight of fiber, o.w.f)

Liquor Ratio 1:20

pH 4.5 - 5.5

Temperature 90 - 98°C

Time 30 - 60 minutes

Acetic Acid 1-2 g/L

Leveling Agent 0.5 - 1.0 g/L

Sodium Sulfate 5-10 g/L

Protocol 2: Dyeing of Silk with C.I. Acid Violet 48
This protocol provides a method for dyeing silk fibers. Silk is more sensitive to harsh conditions

than wool.

Materials:

Silk fabric/yarn

C.I. Acid Violet 48
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Acetic acid or formic acid

Leveling agent

Deionized water

Dyeing equipment

Procedure:

Pretreatment (Degumming): Treat the silk in a mild soap solution at 80-90°C to remove

sericin. Rinse thoroughly.

Dye Bath Preparation:

Prepare a dye stock solution as described for wool.

Set up the dyebath with the required liquor ratio (e.g., 1:30).

Add the leveling agent.

Adjust the pH to 4.0-5.0 with acetic acid.

Dyeing:

Enter the wet silk into the dyebath at room temperature.

Add the dye solution.

Gradually raise the temperature to 85-90°C.

Continue dyeing for 45-60 minutes.

Post-Treatment:

Cool the dyebath slowly.

Rinse the silk with warm and cold water.
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Wash with a neutral detergent.

Rinse and dry at a moderate temperature.

Table 2: Dyeing Parameters for Silk

Parameter Recommended Value

Dye Concentration 0.5-2% (o.w.f)

Liquor Ratio 1:30

pH 4.0 - 5.0

Temperature 85 - 90°C

Time 45 - 60 minutes

Acetic Acid 0.5-1.5 g/L

Leveling Agent 0.5 - 1.0 g/L

Protocol 3: Dyeing of Nylon with C.I. Acid Violet 48
This protocol details the procedure for dyeing nylon fibers.

Materials:

Nylon fabric/yarn

C.I. Acid Violet 48

Acetic acid or sulfamic acid[6][7]

Leveling agent

Deionized water

Dyeing apparatus

Procedure:
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Pretreatment: Scour the nylon material with a non-ionic detergent to remove any finishes or

impurities. Rinse well.

Dye Bath Preparation:

Prepare the dye stock solution.

Prepare the dyebath at the desired liquor ratio (e.g., 1:20).[8]

Add a leveling agent.[8]

Initially, the pH can be set higher (around 8) and gradually lowered during the dyeing

process to ensure even dye uptake.[9] Alternatively, start with a pH of 4.5-5.5.[8]

Dyeing:

Immerse the nylon in the dyebath at approximately 40°C.

Add the dye solution.

Raise the temperature to 95-98°C.[9]

Hold at this temperature for 30-60 minutes.[8]

If gradual pH reduction is used, add the acid portion-wise.

Post-Treatment:

Cool the dyebath to 70°C before removing the fabric.

Rinse thoroughly with water.[9]

A fixing agent can be used to improve wash fastness.[9]

Wash with a non-ionic detergent.

Rinse and dry.

Table 3: Dyeing Parameters for Nylon
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Parameter Recommended Value

Dye Concentration 1-2% (o.w.f)[8]

Liquor Ratio 1:20[8]

pH 4.5 - 5.5[8]

Temperature 95 - 98°C[9]

Time 30 - 60 minutes[8]

Acetic Acid 1 g/L[8]

Leveling Agent 1 g/L[8]

Diagram: pH Control in Nylon Dyeing
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Caption: Controlled pH process for level dyeing of nylon.

Color Fastness Testing
After dyeing, it is crucial to evaluate the color fastness of the dyed material.

Protocol 4: Color Fastness to Washing (ISO 105-C06)
Materials:

Dyed specimen

Multifiber adjacent fabric (e.g., containing wool, cotton, nylon, polyester, acrylic, acetate)
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Standard soap solution

Sodium carbonate

Stainless steel balls (for mechanical agitation)

Washing fastness tester (e.g., Launder-Ometer)

Grey scales for assessing color change and staining

Procedure:

Sample Preparation: Cut a specimen of the dyed fabric (e.g., 4x10 cm) and stitch it together

with a piece of multifiber adjacent fabric of the same size.

Washing:

Prepare the wash liquor according to the specific test method (e.g., A1S for sensitive

items). This typically includes a standard soap solution and sodium carbonate.

Place the composite specimen, stainless steel balls, and the wash liquor into a stainless

steel container of the washing fastness tester.

Run the test for the specified time and temperature (e.g., 30 minutes at 40°C).

Rinsing and Drying:

Remove the specimen, rinse twice in cold deionized water, and then in running cold water.

Squeeze out excess water.

Separate the dyed specimen from the multifiber fabric (except at one short edge) and air

dry at a temperature not exceeding 60°C.

Assessment:

Assess the change in color of the dyed specimen using the grey scale for color change.
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Assess the degree of staining on each type of fiber in the multifiber strip using the grey

scale for staining.

Protocol 5: Color Fastness to Rubbing (ISO 105-X12)
Materials:

Dyed specimen

Standard white cotton rubbing cloth

Crockmeter (rubbing fastness tester)

Grey scale for staining

Procedure:

Dry Rubbing:

Mount the dyed specimen on the base of the Crockmeter.

Fix a dry rubbing cloth to the rubbing finger.

Perform 10 cycles of rubbing (10 turns of the handle).

Wet Rubbing:

Wet a fresh rubbing cloth with deionized water and squeeze to a specific moisture content

(usually 100% of its own weight).

Repeat the rubbing process with the wet cloth on a fresh area of the dyed specimen.

Assessment:

Assess the degree of color transfer to both the dry and wet rubbing cloths using the grey

scale for staining.

Table 4: Typical Fastness Properties of Acid Dyes
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Fastness Test Typical Rating (1-5)

Washing 3-4

Rubbing (Dry) 4-5

Rubbing (Wet) 3

Light 5-6

Perspiration 4

Note: Ratings can vary based on the specific dye, fiber, and dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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